Cas no 17087-90-0 (Benzenamine, N,N-dimethyl-4-[[(4-methylphenyl)imino]methyl]-)

• Product name: Benzenamine, N,N-dimethyl-4-[[(4-methylphenyl)imino]methyl]-
• CAS No: 17087-90-0
• MF: C₁₆H₁₈N₂
• MW: 238.32752
• CID: 1353215
• PubChem ID: 915196

Benzenamine, N,N-dimethyl-4-[[(4-methylphenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dimethyl-4-[[(4-methylphenyl)imino]methyl]-
• N,N-dimethyl-4-[(4-methylphenyl)iminomethyl]aniline
• CHEMBL3197707
• (E)-N,N-Dimethyl-4-((p-tolylimino)methyl)aniline, AldrichCPR
• N,N-dimethyl-4-{(E)-[(4-methylphenyl)imino]methyl}aniline
• STK730890
• N-[4-(Dimethylamino)benzylidene]-4-methylaniline
• MLS000554268
• Z53773446
• AB00489219-02
• 17087-90-0
• CHEMBL540689
• DTXSID60358776
• AKOS001031970
• N-[4-(dimethyl amino)benzylidene]-4-methylaniline
• SCHEMBL13315382
• HMS2292E11
• SCHEMBL15255720
• (e)-n,n-dimethyl-4-((p-tolylimino)methyl)aniline
• SMR000146585
• N,N-DIMETHYL-4-{[(4-METHYLPHENYL)IMINO]METHYL}ANILINE
• AKOS024333449

• Inchi： InChI=1S/C16H18N2/c1-13-4-8-15(9-5-13)17-12-14-6-10-16(11-7-14)18(2)3/h4-12H,1-3H3
• InChI Key： FMUYBNRWFQLFLY-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N=CC2=CC=C(C=C2)N(C)C

Computed Properties

• Exact Mass: 238.14714
• Monoisotopic Mass: 238.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 15.6Ų

Experimental Properties

• PSA: 15.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines